3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline

• Molecular Formula: C11H11ClN2S
• Molecular Weight: 238.74 g/mol
• IUPAC Name: 3-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline
• InChI: InChI=1S/C11H11ClN2S/c1-8-11(15-7-14-8)6-13-10-4-2-3-9(12)5-10/h2-5,7,13H,6H2,1H3
• InChI Key: HBISOMZLTQKMOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CNC2=CC(=CC=C2)Cl

Description

3-Chloro-N-((4-methylthiazol-5-yl)methyl)aniline ( 953070-62-7) is a chemical building block of significant interest in medicinal chemistry and pharmaceutical research. This compound, with a molecular formula of C11H11ClN2S and a molecular weight of 238.74 g/mol, serves as a crucial intermediate in the design and synthesis of novel therapeutic agents . Its primary research value has been demonstrated in the development of HIV-1 entry inhibitors. Specifically, this aniline derivative forms the core structure of advanced small-molecule compounds that target the "Phe43 cavity" of the HIV-1 envelope glycoprotein gp120, a key site for viral entry into host cells . In this application, research indicates that the compound's scaffold can be utilized to create analogs with improved antiviral potency. One such analog, featuring this core structure, was reported to exhibit an IC50 value of 1.6 μM in antiviral assays, representing a several-fold increase in activity compared to earlier lead compounds . As a versatile molecular building block, 3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline is supplied for use in chemical synthesis and drug discovery programs. This product is intended for research purposes only and is not for diagnostic, therapeutic, or personal use. Researchers should consult the safety data sheet prior to handling.

Preparation Methods

Synthesis of 3-chloroaniline Intermediate

3-chloroaniline is a key precursor and can be prepared by catalytic hydrogenation reduction of 2-chloro-4-nitrotoluene or related chloronitrotoluene derivatives. The process involves:

• Starting Material: p-nitrotoluene or 2-chloro-4-nitrotoluene
• Chlorination: p-nitrotoluene is chlorinated to obtain 2-chloro-4-nitrotoluene
• Catalytic Hydrogenation: Reduction of 2-chloro-4-nitrotoluene under hydrogen atmosphere using metal catalysts such as palladium on carbon or Raney nickel
• Catalyst Preparation: Carbon-supported palladium catalysts prepared by impregnating activated carbon with PdCl4 and reducing under hydrogen atmosphere enhance yield and selectivity
• Advantages: Catalytic hydrogenation offers higher yield and less environmental pollution compared to traditional chemical reductions with iron powder or sodium sulfide

Step	Reagents/Conditions	Yield/Notes
Chlorination	p-nitrotoluene + Cl2	Generation of 2-chloro-4-nitrotoluene
Catalytic Hydrogenation	2-chloro-4-nitrotoluene, H2, Pd/C catalyst	High conversion and selectivity; environmentally friendly
Catalyst Preparation	Activated carbon + NaBr/KBr + H2PdCl4 + H2 reduction	Optimizes catalyst activity

Source: Patent CN104370747A details catalytic hydrogenation methods and catalyst preparation for 3-chloro-4-methylaniline, a closely related intermediate.

Coupling with 4-methylthiazol-5-yl Derivative

The key step to obtain 3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline involves the reaction of 3-chloroaniline with a 4-methylthiazol-5-yl methylating agent or related activated derivative.

• Typical Reaction: N-alkylation or amide formation involving 3-chloroaniline and 4-methylthiazole derivatives
• Common Reagents: 4-methyl-1,3-thiazole-5-carboxylic acid or its activated forms (acid chlorides, esters)
• Activation Methods: Conversion of 4-methylthiazole-5-carboxylic acid to acid chloride using thionyl chloride (SOCl2) or coupling agents such as carbodiimides (EDC) with additives like 1-hydroxybenzotriazole (HOBt)
• Reaction Conditions: Typically performed in dry solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) at room temperature or slightly elevated temperatures
• Yields: Moderate to high yields (42% to 80%) depending on method and purification

Step	Reagents/Conditions	Yield	Notes
Acid Chloride Formation	4-methylthiazole-5-carboxylic acid + SOCl2, heat 80°C, 2 h	-	Converts acid to reactive intermediate
Coupling Reaction	Acid chloride + 3-chloroaniline in DCM, RT, 1 h	42%	Amide bond formation
Carbodiimide Coupling	Acid + EDC + HOBt + amine in DMF, RT, 18 h	60-80%	Efficient amidation with mild conditions

Source: Experimental procedures from Ambeed.com and Vulcanchem describe coupling of 3-chloroaniline with 4-methylthiazole derivatives using carbodiimide chemistry and acid chloride intermediates.

Data Table Summarizing Key Preparation Steps

Preparation Stage	Starting Material(s)	Reagents/Catalysts	Conditions	Yield (%)	Remarks
Chlorination of p-nitrotoluene	p-nitrotoluene	Chlorine (Cl2)	Controlled chlorination	-	Produces 2-chloro-4-nitrotoluene
Catalytic Hydrogenation	2-chloro-4-nitrotoluene	Pd/C or Raney Ni, H2	Liquid phase, RT to 100°C	High	Environmentally friendly, high selectivity
Catalyst Preparation	Activated carbon	NaBr/KBr, H2PdCl4, H2 atmosphere	30-400°C reduction	-	Enhances catalyst activity and stability
Acid Chloride Formation	4-methylthiazole-5-carboxylic acid	SOCl2	80°C, 2 hours	-	Converts acid to acid chloride
Coupling (Amide Formation)	3-chloroaniline + acid chloride	DCM solvent	RT, 1 hour	42	Moderate yield, requires purification
Carbodiimide Coupling	3-chloroaniline + acid + EDC + HOBt	DMF solvent	RT, 18 hours	60-80	High yield, mild conditions

Research Findings and Optimization Notes

• Catalyst Selection: Pd/C catalysts prepared by impregnation on activated carbon with bromide ion treatment improve hydrogenation efficiency and selectivity for 3-chloroaniline intermediates.
• Environmental Impact: Catalytic hydrogenation reduces hazardous waste compared to traditional chemical reductions, aligning with green chemistry principles.
• Coupling Efficiency: Use of carbodiimide coupling agents (e.g., EDC) with additives like HOBt in polar aprotic solvents (DMF) significantly improves coupling yields and reduces side reactions.
• Reaction Monitoring: Thin-layer chromatography (TLC) and NMR spectroscopy are standard for monitoring reaction progress and purity.
• Purification: Column chromatography and recrystallization from mixed solvents (e.g., ethyl acetate/hexanes) are effective for isolating pure products.

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline can undergo various types of chemical reactions, including:

Oxidation: The thiazole ring can be oxidized using reagents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents such as tin(II) chloride or iron powder.

Substitution: The chlorine atom on the aromatic ring can be substituted with nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Tin(II) chloride, iron powder

Substitution: Amines, thiols

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiazole ring may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

3-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial or antifungal agent.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 3-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline involves its interaction with specific molecular targets. For instance, it may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural analogs and their differences:

Compound Name	Molecular Formula	Substituent Positions/Modifications	Key Properties/Applications	Reference
3-Chloro-N-((4-methylthiazol-5-yl)methyl)aniline	C₁₁H₁₁ClN₂S	- 3-Cl on aniline; 4-CH₃ on thiazole	High purity (>99%); pharmaceutical intermediate
3-Chloro-N-[(2-chloro-1,3-thiazol-5-yl)methyl]aniline	C₁₀H₈Cl₂N₂S	- 3-Cl on aniline; 2-Cl on thiazole	Dual Cl substituents; agrochemical applications
4-Chloro-N-[(4-methylthiazol-5-yl)methyl]aniline	C₁₁H₁₁ClN₂S	- 4-Cl on aniline; 4-CH₃ on thiazole	Altered electronic profile; dye intermediate
3-Fluoro-N-[(4-methylthiazol-5-yl)methyl]aniline	C₁₁H₁₁FN₂S	- 3-F on aniline; 4-CH₃ on thiazole	Enhanced metabolic stability; CNS drug research
N-(4-Chloro-5H-1,2,3-dithiazol-5-ylidene)-4-methylbenzenamine	C₈H₆ClN₂S₂	- Dithiazole ring; 4-CH₃ on aniline	Photolabile; pesticide precursor

Key Observations:

Substituent Position on Aniline :

• The 3-chloro group in the parent compound enhances steric hindrance and directs electrophilic substitutions meta to the amine group, unlike the 4-chloro analog, which exhibits para-directed reactivity .
• Fluorine substitution (3-F) reduces electron-withdrawing effects compared to Cl, improving blood-brain barrier penetration in neuroactive drugs .

Thiazole Ring Modifications :

• A 2-chloro substituent on the thiazole (vs. 4-CH₃) increases electrophilicity, favoring nucleophilic attacks in agrochemical synthesis .
• The dithiazole variant () introduces sulfur-rich motifs, improving insecticidal activity but reducing thermal stability .

Physicochemical and Spectroscopic Differences

• Thiazole chlorination (e.g., 2-Cl substitution) typically raises melting points due to increased molecular symmetry .

• Spectroscopic Signatures :

  • IR Spectroscopy : The parent compound’s C-Cl stretch appears at ~740 cm⁻¹, while C-F stretches in the fluoro analog occur at ~1100 cm⁻¹ .
  • NMR : Methyl groups on thiazole (δ ~2.4 ppm) and aromatic protons (δ ~6.8–7.2 ppm) are consistent across analogs, but para-substituted chloroanilines show downfield shifts due to deshielding .

Biological Activity

3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline is a compound that has garnered attention due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article provides a comprehensive overview of the biological activity associated with this compound, including structure-activity relationships (SAR), mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be described by its molecular formula, C₁₁H₁₃ClN₂S, featuring a chlorine atom on the aromatic ring and a 4-methylthiazole moiety. This structure is significant as both the chloro and thiazole groups are known to influence biological activity.

Antimicrobial Activity

Research indicates that compounds containing thiazole rings exhibit notable antimicrobial properties. For instance, derivatives similar to 3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline have shown promising activity against various bacterial strains. A study reported that thiazole derivatives demonstrated moderate to good antimicrobial activity against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values ranging from 4.69 to 156.47 µM against different strains, including Staphylococcus aureus and Escherichia coli .

Bacterial Strain	MIC (µM)
Bacillus subtilis	4.69
Staphylococcus aureus	5.64
Enterococcus faecalis	8.33
Escherichia coli	13.40
Pseudomonas aeruginosa	11.29

Anticancer Activity

The thiazole moiety is also linked to anticancer properties. In various studies, compounds with similar structures have been shown to inhibit cell proliferation in cancer cell lines. For example, a derivative with a thiazole ring exhibited growth inhibition against HT29 colon cancer cells, highlighting the importance of substituents like chlorine in enhancing antiproliferative activity .

The mechanisms underlying the biological activities of thiazole-containing compounds often involve interaction with specific biological targets:

• Inhibition of Enzymatic Activity : Compounds have been shown to inhibit enzymes like cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation .
• Induction of Apoptosis : Certain derivatives trigger apoptosis in cancer cells by downregulating anti-apoptotic proteins such as Mcl-1 .

Structure-Activity Relationship (SAR)

The SAR analysis reveals that the presence of electron-withdrawing groups such as chlorine enhances biological activity. Substituents at various positions on the aromatic ring can significantly affect potency and selectivity against specific targets.

Substituent Position	Effect on Activity
2-position	Enhances hydrophobic interactions
4-position	Critical for anticancer activity
Chlorine at 3-position	Increases potency significantly

Case Studies

Several case studies have explored the biological efficacy of compounds related to 3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline:

• Antibacterial Studies : A series of thiazole derivatives were evaluated for their antibacterial properties against MRSA and other strains, showing effective inhibition comparable to standard antibiotics .
• Anticancer Evaluations : Thiazole-based compounds were tested in vitro against various cancer cell lines, demonstrating significant cytotoxic effects and potential as chemotherapeutic agents .

Q & A

Q. What are the common synthesis routes for 3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline, and how can reaction conditions be optimized for higher yields?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or condensation reactions. For example, nitrosoaniline derivatives (structurally similar) are prepared by reacting chloro-substituted anilines with nitroso reagents under controlled temperatures (40–60°C) and in polar aprotic solvents like DMF or THF. Optimization involves adjusting stoichiometry, reaction time, and temperature. In one protocol, intermediates are purified via column chromatography (silica gel, ethyl acetate/hexane) and characterized by melting point, NMR, and HRMS to confirm purity . Yield improvements (e.g., from 60% to 85%) are achieved by iterative adjustments to reactant ratios and catalyst use (e.g., triethylamine for acid scavenging) .

Q. Which spectroscopic techniques are critical for confirming the structure of 3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline, and what key spectral features should be analyzed?

• Methodological Answer :

• NMR : Analyze $^1H$ and $^{13}C$ NMR for aromatic proton environments (e.g., chlorine-induced deshielding at ~7.2–7.5 ppm) and methylene bridges (N-CH$_2$-thiazole at ~4.5 ppm).
• HRMS : Confirm molecular ion peaks (e.g., [M+H]$^+$) with mass accuracy <5 ppm.
• FT-IR : Identify N-H stretches (~3350 cm$^{-1}$) and C-Cl vibrations (~750 cm$^{-1}$) .
  Cross-validation with X-ray crystallography (e.g., SHELXL refinement) is recommended to resolve ambiguities in stereoelectronic effects .

Advanced Research Questions

Q. How can discrepancies between X-ray crystallography data and spectroscopic results be resolved during structural determination?

• Methodological Answer : Discrepancies often arise from dynamic effects (e.g., tautomerism) or crystal packing vs. solution-state conformers. Use SHELXL for high-resolution refinement, incorporating anisotropic displacement parameters and twin-law analysis. For chiral centers, apply Flack’s $x$-parameter to assess enantiopurity, which avoids false polarity indications common in near-centrosymmetric structures . Complement with DFT calculations (e.g., Gaussian09) to compare optimized geometries with crystallographic data .

Q. What computational strategies predict the reactivity of 3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline in biological or catalytic systems?

• Methodological Answer :

• DFT Calculations : Use B3LYP/6-31G(d,p) to map frontier molecular orbitals (HOMO/LUMO) and identify nucleophilic/electrophilic sites. For example, the chloro-aniline moiety may act as an electron-withdrawing group, directing electrophilic attacks to the thiazole ring .
• Molecular Docking : Employ AutoDock Vina to simulate interactions with biological targets (e.g., kinase enzymes). Parameterize force fields using partial charges derived from electrostatic potential (ESP) calculations .

Q. How should researchers design experiments to evaluate the antitumor potential of this compound, and what controls are essential?

• Methodological Answer :

• In Vitro Assays : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with cisplatin as a positive control. Test dose-response curves (1–100 µM) and include solvent-only controls (e.g., DMSO <0.1%).
• Mechanistic Studies : Perform flow cytometry for apoptosis (Annexin V/PI staining) and cell-cycle arrest (propidium iodide). Validate target engagement via Western blotting (e.g., p53, caspase-3) .

Q. What methodological approach is recommended when encountering contradictory data in reaction yields or byproduct formation?

• Methodological Answer :

• Byproduct Analysis : Use LC-MS or GC-MS to identify impurities. For example, nitroso intermediates (common in aniline derivatives) may form dimers under acidic conditions .
• DoE (Design of Experiments) : Apply factorial design to isolate variables (e.g., temperature, solvent polarity) affecting yield. Use ANOVA to prioritize significant factors and optimize conditions .